Cas no 1025010-15-4 (3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione
• CAS No: 1025010-15-4
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5957523
• PubChem ID: 4735940
• Update Time: 2025-05-20

3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione
• 5-(2-methylanilino)-3-(2-methylphenyl)-1,3-thiazolidine-2,4-dione
• AE-848/09427036
• VU0608038-1
• 1025010-15-4
• 3-(o-tolyl)-5-(o-tolylamino)thiazolidine-2,4-dione
• AKOS002307896
• 3-(2-methylphenyl)-5-(2-toluidino)-1,3-thiazolidine-2,4-dione
• F3261-0168
• AKOS016099223

• Inchi： 1S/C17H16N2O2S/c1-11-7-3-5-9-13(11)18-15-16(20)19(17(21)22-15)14-10-6-4-8-12(14)2/h3-10,15,18H,1-2H3
• InChI Key： VTSNPOYGZGTROP-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC=2C)C(C1NC1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione

Introduction to 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione (CAS No. 1025010-15-4)

3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione (CAS No. 1025010-15-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazolidinedione class, which is well-known for its role in drug development, particularly in the treatment of metabolic disorders and inflammation-related diseases. The presence of aromatic rings and amine functional groups in its structure contributes to its versatility and reactivity, making it a valuable scaffold for medicinal chemists.

The molecular structure of 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione consists of a central thiazolidine ring substituted with two phenyl groups at the 2- and 5-positions, one of which is further modified with an amino group at the 5-position. This arrangement creates a highly functionalized molecule that can interact with various biological targets. The 2-methylphenyl groups introduce lipophilicity and electronic properties that can modulate the compound's binding affinity and pharmacokinetic profile.

In recent years, there has been a growing interest in thiazolidinediones as pharmacological agents due to their ability to modulate cellular signaling pathways involved in inflammation, metabolism, and cell proliferation. Studies have shown that compounds within this class can exhibit anti-inflammatory, antioxidant, and anti-proliferative effects, making them promising candidates for therapeutic applications. The specific configuration of 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione suggests that it may interact with enzymes or receptors involved in these pathways, potentially leading to novel therapeutic interventions.

One of the most notable features of this compound is its potential to act as a dual-action molecule, simultaneously targeting multiple biological pathways. The amine group at the 5-position can engage in hydrogen bonding or form salt bridges with biological targets, while the aromatic rings can participate in hydrophobic interactions. This dual functionality makes 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent research has also explored the synthetic pathways for preparing derivatives of 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione. The synthesis typically involves condensation reactions between appropriate precursors under controlled conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the preparation of structurally diverse derivatives, allowing researchers to fine-tune the properties of these compounds for specific applications.

The pharmacological potential of 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione has been investigated in several preclinical studies. These studies have demonstrated that the compound can modulate key enzymes involved in metabolic processes, such as PPARγ (Peroxisome Proliferator-Activated Receptor gamma), which plays a crucial role in glucose homeostasis and lipid metabolism. Additionally, the compound has shown promise in inhibiting inflammatory pathways by modulating the activity of enzymes like COX (Cyclooxygenase) and LOX (Lipoxygenase).

Another area of interest is the compound's potential application in oncology research. Thiazolidinediones have been found to exhibit anti-proliferative effects on various cancer cell lines by interfering with signaling pathways that regulate cell growth and survival. The unique structural features of 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione may enhance its ability to interact with cancer-related targets, making it a promising candidate for further investigation.

The compound's stability under various conditions is also an important consideration for its potential pharmaceutical applications. Studies have shown that 3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione maintains its structural integrity under physiological conditions and can be stored stably for extended periods without degradation. This stability ensures that the compound remains effective during formulation and administration.

In conclusion,3-(2-methylphenyl)-5-[(2-methylphenyl)amino]-1,3-thiazolidine-2,4-dione (CAS No. 1025010-15-4) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of aromatic rings and amine functional groups makes it an attractive scaffold for designing molecules with novel biological activities. Further research into its pharmacological properties and synthetic pathways will likely uncover new therapeutic applications across various disease areas.